N-(1-cyano-2-methoxy-1-methylethyl)-2,4-dimethoxybenzamide

• IUPAC Name: N-(2-cyano-1-methoxypropan-2-yl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C14H18N2O4/c1-14(8-15,9-18-2)16-13(17)11-6-5-10(19-3)7-12(11)20-4/h5-7H,9H2,1-4H3,(H,16,17)
• InChI Key: BIZDUIBMYVKHRG-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)(C#N)NC(=O)C1=C(C=C(C=C1)OC)OC
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

N-(1-cyano-2-methoxy-1-methylethyl)-2,4-dimethoxybenzamide, also known as GW501516, is a synthetic drug that has been extensively studied for its potential applications in scientific research. It belongs to a class of compounds known as selective androgen receptor modulators (SARMs) and is known for its ability to activate the peroxisome proliferator-activated receptor delta (PPARδ).

Mechanism of Action

N-(1-cyano-2-methoxy-1-methylethyl)-2,4-dimethoxybenzamide works by activating the PPARδ receptor, which is involved in the regulation of lipid metabolism and energy expenditure. This activation leads to an increase in the expression of genes involved in fatty acid oxidation and glucose uptake, resulting in improved energy metabolism.
Biochemical and Physiological Effects
N-(1-cyano-2-methoxy-1-methylethyl)-2,4-dimethoxybenzamide has been shown to have a number of biochemical and physiological effects on the body. It has been shown to increase endurance and improve lipid metabolism, resulting in decreased levels of triglycerides and LDL cholesterol. It has also been shown to enhance muscle growth and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

The use of N-(1-cyano-2-methoxy-1-methylethyl)-2,4-dimethoxybenzamide in lab experiments has several advantages. It is a highly selective compound that targets specific receptors in the body, making it ideal for studying the effects of PPARδ activation. It is also relatively easy to synthesize and has a long half-life, making it suitable for long-term studies.
However, there are also some limitations to the use of N-(1-cyano-2-methoxy-1-methylethyl)-2,4-dimethoxybenzamide in lab experiments. It has been shown to have some off-target effects on other receptors in the body, which can complicate the interpretation of results. It is also a synthetic compound that may not accurately reflect the effects of natural compounds on the body.

Future Directions

There are several potential future directions for the study of N-(1-cyano-2-methoxy-1-methylethyl)-2,4-dimethoxybenzamide. One area of research could focus on the development of more selective compounds that target only the PPARδ receptor, minimizing off-target effects. Another area of research could focus on the development of new methods for synthesizing N-(1-cyano-2-methoxy-1-methylethyl)-2,4-dimethoxybenzamide that are more efficient and cost-effective. Finally, further studies could be conducted to better understand the long-term effects of N-(1-cyano-2-methoxy-1-methylethyl)-2,4-dimethoxybenzamide on the body, including its potential effects on cancer risk and other health outcomes.

Synthesis Methods

N-(1-cyano-2-methoxy-1-methylethyl)-2,4-dimethoxybenzamide is synthesized using a multi-step process that involves the reaction of 2,4-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-cyano-2-methoxy-1-methylethylene to form the desired product.

Scientific Research Applications

N-(1-cyano-2-methoxy-1-methylethyl)-2,4-dimethoxybenzamide has been extensively studied for its potential applications in scientific research. It has been shown to have a number of beneficial effects on the body, including increased endurance, improved lipid metabolism, and enhanced muscle growth.